Cas no 941935-24-6 (N-(2-ethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941935-24-6
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5443452
• Update Time: 2025-05-18

N-(2-ethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2-ethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O2S/c1-3-16-6-4-5-7-18(16)23-19(25)14-27-20-21(26)24(13-12-22-20)17-10-8-15(2)9-11-17/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key： RXNOAXSMSPUMRI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1=NC=CN(C2=CC=C(C)C=C2)C1=O

Additional information on N-(2-ethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-(2-Ethylphenyl)-2-{4-(4-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 941935-24-6, commonly referred to as N-(2-Ethylphenyl)-2-{4-(4-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a dihydropyrazine core with a sulfanyl group and an acetamide moiety, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions. The dihydropyrazine ring system, a key structural feature, has been shown to exhibit unique electronic properties that facilitate interactions with target proteins. Additionally, the presence of the sulfanyl group enhances the molecule's stability and bioavailability, making it an attractive lead compound for drug development.

One of the most intriguing aspects of this compound is its ability to influence redox-sensitive pathways. Research conducted in 2023 demonstrated that N-(2-Ethylphenyl)-2-{4-(4-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide can modulate the activity of key enzymes involved in oxidative stress, such as glutathione-S-transferase and superoxide dismutase. These findings suggest that the compound may have applications in treating conditions associated with oxidative damage, such as Alzheimer's disease and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the dihydropyrazine-sulfanyl acetamide framework. This approach not only enhances the efficiency of the synthesis but also ensures high purity levels, which are critical for downstream biological testing.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution profiles in preclinical models. Its ability to penetrate the blood-brain barrier makes it a strong candidate for treating central nervous system disorders. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic doses, which is a crucial factor for its potential clinical application.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.

In conclusion, N-(2-Ethylphenyl)-2-{4-(4-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for addressing unmet medical needs in several therapeutic areas.